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Compound of Interest

Compound Name: Z-D-Lys(boc)-osu
CAS No.: 78603-23-3
Cat. No.: B613314
Get Quote
. J

Executive Summary

Z-D-Lys(Boc)-OSu (Na-Benzyloxycarbonyl-Ne-tert-butoxycarbonyl-D-lysine N-
hydroxysuccinimide ester) is a pre-activated, orthogonally protected amino acid derivative. It is
primarily employed in the synthesis of protease-resistant peptides and peptidomimetics due to
its D-configuration (which disrupts natural enzymatic recognition) and its active ester (OSu)
functionality (which facilitates rapid, racemization-free coupling).

This compound features a unique orthogonal protection scheme:
» Na-Protection (Z/Cbz): Stable to trifluoroacetic acid (TFA); removed by hydrogenolysis (

) or strong acids (HBr/AcOH).

e Ne-Protection (Boc): Acid-labile (removed by TFA); stable to hydrogenolysis.

This orthogonality allows for precise, site-selective manipulation of the lysine side chain or the
N-terminus during complex molecule assembly.
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Physicochemical Profile
Molecular Specifications

The following data establishes the baseline identity for Quality Control (QC) and stoichiometry

calculations.

Property

Specification

Chemical Name

Z-D-Lys(Boc)-OSu

2,5-Dioxopyrrolidin-1-yl (2R)-2-

IUPAC Name (benzyloxycarbonylamino)-6-(tert-
butoxycarbonylamino)hexanoate

CAS Number 78603-23-3

Molecular Formula

Molecular Weight 477.51 g/mol

Stereochemistry

D-Isomer (R-configuration at

-carbon)
Appearance White to off-white crystalline powder
N Soluble in DMF, DMSO, DCM, NMP; Insoluble
Solubility )
in water
Storage -20°C, Desiccated, Protect from light

Structural Architecture

The molecule is engineered with three functional "modules” attached to the D-Lysine

backbone.
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Figure 1: Structural hierarchy of Z-D-Lys(Boc)-OSu highlighting orthogonal protection and
activation sites.

Synthetic Utility & Mechanism
Why Use the OSu Ester?

The N-hydroxysuccinimide (OSu) ester is an "active ester.” Unlike free amino acids which
require activation agents (like DCC, EDC, or HATU) in situ, Z-D-Lys(Boc)-OSu reacts directly
with primary amines.

» Benefit 1: Eliminates the need for activation reagents, reducing byproduct formation (e.g.,
dicyclohexylurea).

» Benefit 2: Minimizes racemization risk during coupling, preserving the strict D-configuration.

Mechanism of Action

The coupling reaction proceeds via a nucleophilic acyl substitution. The amine of the growing
peptide chain attacks the carbonyl carbon of the lysine, displacing the N-hydroxysuccinimide
(HOSu) leaving group.
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Figure 2: Simplified reaction pathway for the coupling of Z-D-Lys(Boc)-OSu to a peptide chain.

Experimental Protocol: Solid-Phase Coupling

Context: This protocol describes the coupling of Z-D-Lys(Boc)-OSu to a resin-bound peptide
with a free N-terminal amine. This is a "Self-Validating" workflow using the Kaiser Test.

Reagents Required

¢ Solvent: Dimethylformamide (DMF), Peptide Synthesis Grade (Dry).
» Base: Diisopropylethylamine (DIPEA) (Optional, only if the resin amine is protonated).
e Substrate: Z-D-Lys(Boc)-OSu (1.5 to 3.0 equivalents relative to resin loading).

» Validation: Kaiser Test Kit (Ninhydrin, Phenol, KCN).

Step-by-Step Methodology

o Preparation of Resin:

o Ensure the resin-bound peptide has a free amine (deprotected).
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o Wash resin 3x with DMF to remove trace deprotection reagents (e.g., Piperidine).

 Dissolution:
o Dissolve Z-D-Lys(Boc)-OSu in minimum DMF. (Concentration ~0.1 - 0.3 M).
o Note: The solution should be clear. If cloudy, sonicate briefly.
e Coupling Reaction:
o Add the Z-D-Lys(Boc)-OSu solution to the resin.
o Optional: Add 1.0 eq of DIPEA if the N-terminus is suspected to be a salt (e.g., TFA salt).
o Agitate gently (rocker or shaker) for 2 to 4 hours at room temperature.
o Self-Validating Checkpoint (Kaiser Test):
o Remove a few resin beads and wash with Ethanol.
o Add 2 drops each of Ninhydrin, Phenol, and KCN solutions. Heat at 100°C for 2 mins.
o Result Interpretation:
» Blue/Purple Beads: Positive for free amines. Coupling FAILED or incomplete.

Action: Recouple.

» Yellow/Colorless Beads: Negative for free amines. Coupling SUCCESSFUL.
Action: Proceed to wash.
o Workup:
o Drain the reaction vessel.

o Wash resin 3x with DMF, 3x with DCM.

Quality Control & Stability
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Analytical Expectations

o HPLC: Purity should be >98%. Impurities often include hydrolyzed free acid (Z-D-Lys(Boc)-
OH) or N-hydroxysuccinimide.

e Mass Spectrometry (ESI-MS):
o Expected
: ~478.5 Da.
o Expected
: ~500.5 Da.[1]

Handling Precautions

o Hydrolysis Sensitivity: OSu esters are sensitive to moisture. Always allow the bottle to reach
room temperature before opening to prevent condensation.

o Safety: The compound is an irritant (H315, H319, H335). Wear gloves and safety glasses.
Avoid inhalation of dust.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Z-D-Lys(Boc)-OSu in Advanced
Peptide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613314/docs#technical-guide-z-d-lys-boc-osu-in-
advanced-peptide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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